Cas no 2138057-86-8 (2-nitro-N-[5-(piperazin-1-yl)pentyl]benzene-1-sulfonamide)
2-nitro-N-[5-(piperazin-1-yl)pentyl]benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-nitro-N-[5-(piperazin-1-yl)pentyl]benzene-1-sulfonamide
- EN300-1169733
- 2138057-86-8
-
- Inchi: 1S/C15H24N4O4S/c20-19(21)14-6-2-3-7-15(14)24(22,23)17-8-4-1-5-11-18-12-9-16-10-13-18/h2-3,6-7,16-17H,1,4-5,8-13H2
- InChI Key: WTMXSZLEFPJCRJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NCCCCCN1CCNCC1)(=O)=O
Computed Properties
- Exact Mass: 356.15182643g/mol
- Monoisotopic Mass: 356.15182643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 116Ų
2-nitro-N-[5-(piperazin-1-yl)pentyl]benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1169733-0.05g |
2138057-86-8 | 0.05g |
$924.0 | 2023-05-24 | |||
| Enamine | EN300-1169733-0.1g |
2138057-86-8 | 0.1g |
$968.0 | 2023-05-24 | |||
| Enamine | EN300-1169733-0.25g |
2138057-86-8 | 0.25g |
$1012.0 | 2023-05-24 | |||
| Enamine | EN300-1169733-0.5g |
2138057-86-8 | 0.5g |
$1056.0 | 2023-05-24 | |||
| Enamine | EN300-1169733-1.0g |
2138057-86-8 | 1g |
$1100.0 | 2023-05-24 | |||
| Enamine | EN300-1169733-2.5g |
2138057-86-8 | 2.5g |
$2155.0 | 2023-05-24 | |||
| Enamine | EN300-1169733-5.0g |
2138057-86-8 | 5g |
$3189.0 | 2023-05-24 | |||
| Enamine | EN300-1169733-10.0g |
2138057-86-8 | 10g |
$4729.0 | 2023-05-24 | |||
| Enamine | EN300-1169733-50mg |
2138057-86-8 | 50mg |
$924.0 | 2023-10-03 | |||
| Enamine | EN300-1169733-100mg |
2138057-86-8 | 100mg |
$968.0 | 2023-10-03 |
2-nitro-N-[5-(piperazin-1-yl)pentyl]benzene-1-sulfonamide Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-nitro-N-[5-(piperazin-1-yl)pentyl]benzene-1-sulfonamide
Chemical Compound CAS No. 2138057-86-8: 2-Nitro-N-[5-(Piperazin-1-yl)Pentyl]Benzene-1-Sulfonamide
The compound CAS No. 2138057-86-8, also known as 2-nitro-N-[5-(piperazin-1-yl)pentyl]benzene-1-sulfonamide, is a complex organic molecule with significant potential in the field of pharmacology and drug development. This compound has garnered attention due to its unique chemical structure and promising biological activities, making it a subject of extensive research in recent years.
The molecular structure of 2-nitro-N-[5-(piperazin-1-yl)pentyl]benzene-1-sulfonamide consists of a benzene ring substituted with a nitro group at the 2-position and a sulfonamide group at the 1-position. The sulfonamide moiety is further connected to a piperazine ring via a pentyl chain. This configuration suggests that the compound may exhibit versatile pharmacological properties, particularly in terms of its ability to interact with various biological targets.
Recent studies have explored the potential of this compound as a modulator of ion channels, which are critical for various cellular functions. The presence of the piperazine ring, a known bioisostere for amine groups, enhances the compound's ability to form hydrogen bonds and interact with protein targets. This makes it a promising candidate for developing drugs targeting neurological disorders or cardiovascular diseases.
In addition to its ion channel modulation potential, CAS No. 2138057-86-8 has shown anti-inflammatory properties in preclinical models. Research indicates that the compound may inhibit key enzymes involved in inflammatory pathways, offering new avenues for treating chronic inflammatory conditions such as arthritis or inflammatory bowel disease.
The synthesis of 2-nitro-N-[5-(piperazin-1-yl)pentyl]benzene-1-sulfonamide involves multi-step organic reactions, including nitration, sulfonation, and coupling reactions. The optimization of these steps has been a focus of recent research to improve yield and purity, ensuring scalability for potential therapeutic applications.
Furthermore, computational studies using molecular docking and dynamics have provided insights into the binding modes of this compound with its target proteins. These studies suggest that the pentyl chain plays a crucial role in stabilizing interactions within the protein binding pocket, enhancing the compound's bioavailability and efficacy.
In conclusion, CAS No. 2138057-86-8, or 2-nitro-N-[5-(piperazin-1-yl)pentyl]benzene-1-sulfonamide, represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With ongoing research focusing on its pharmacokinetics, toxicity profiles, and clinical efficacy, this compound holds promise for addressing unmet medical needs in various therapeutic areas.
2138057-86-8 (2-nitro-N-[5-(piperazin-1-yl)pentyl]benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)